In this study a novel and straightforward 3D printing method based on inkjet printing process for the design of superhydrophobic surfaces was investigated. In particular, a novel sol-gel solution was designed and used with a modified 3D printing approach based on micro-solenoid inkjet printing. The study focuses on the impact of roughness and chemical composition - both crucial factors in achieving superhydrophobic properties - by measuring the contact. In addition, tilt angle of water droplets on different coating were determined. It is believed that the simple new inkjet printing method presented here can expand the application of the superhydrophobic high and low adhesive surface on different substrates for application in many industrial fields.

Aerogels containing rare earth elements are promising compounds for designing various functional materials, since they combine the properties of aerogels - high surface area and porosity, and the luminescent and catalytic properties of rare earth elements. A modified sol-gel method was developed to produce mixed rare earth oxide aerogels (Eu2O3/Gd2O3, Eu2O3/Yb2O3, and Gd2O3/Yb2O3) with high metal to metal molar ratio (1:1) and individual (Eu2O3, Gd2O3, and Yb2O3) aerogels. Rare earth nitrates, propylene oxide, and citric acid were used for the synthesis of monolithic halogen-free rare earth oxide aerogels. The aerogels obtained by supercritical drying in CO2 possess mesoporous structure and high surface area (180–350 m2/g). Uniform distribution of elements in binary oxides was confirmed by EDX. Calcination at 600–800 °С causes crystallization of the amorphous aerogels. XRD patterns of the binary oxides after calcination corresponded to single phase cubic (\(Ia\overline 3\)) structure of rare earth M2O3 oxide, which indicated the formation of solid solutions. The Eu2O3/Gd2O3 and Eu2O3 aerogels demonstrate strong luminescence in visible region at near UV excitation, which was also observed after calcination of the aerogels at 800 °C.Graphical Abstract

In this study, the effect of strontium (Sr) concentration on the ultrafast humidity sensing performance of Sr doped zinc oxide (SrxZn1–xO) nanostructured thin films was reported. The sol gel method was used in the synthesis of undoped zinc oxide (ZnO) and SrxZn1–xO (x = 0.01, 0.02, 0.03, 0.04, and 0.10) nanoparticles. According to the x-ray diffraction analysis, all films had a hexagonal wurtzite structure. By doping Sr into the ZnO lattice, the preferential orientation changed from the (002) plane to the (101) plane. Scanning electron microscopy micrographs showed that all films had a structure containing nanosized grains and capillary-nanopores, and the nanosized grains were homogeneously and uniformly distributed on the surface of films. The presence of zinc, oxygen and Sr elements in nanostructured thin films was proved by energy dispersive x-ray spectra. The relative humidity sensing performances of undoped ZnO and SrxZn1–xO films were tested with electrical resistance measurements in the range of 40–90% RH at room temperature. SrxZn1–xO films had high sensitivity, excellent stability, reliable and reproducible character, and fast response and recovery times. Sr0.10Zn0.90O was accepted as the best sample in terms of having the highest humidity sensitivity (657.59x) and the fastest response (0.8 s) and recovery (9.8 s) times. This study clearly revealed that SrxZn1–xO nanostructured thin films have great potential for high performance humidity sensor applications due to their ultrafast humidity sensing performance.Graphical Abstract

The synthesis of mesoporous silica nanoparticles (MSNs), widely investigated for application in nanomedicine, depends on many experimental factors and lacks reproducibility. Furthermore, its mechanism is not fully understood, in particular for the chemistry of the hydrolysis and condensation of tetraethoxysilane (TEOS). We coupled simple pH measurements with light diffusion monitoring directly within the reaction vessel in order to understand the early stages of the synthesis until the formation of nanoparticles. We found that two regimes of hydrolysis can be detected before the nanoparticles are formed. At the turning point, only 28% of the TEOS molecules are singly hydrolyzed and the condensation reaction only starts after the aggregation of the silicate-surfactant micelles. Experimental factors such as stirring strength or presence of carbonates of sodium hydroxide exert a strong influence on the kinetics of MSNs formation and on their size, and must be carefully controlled for reproducibility. Based on all our experimental evidence and on previous literature reports, a formation mechanism was proposed in order to highlight the importance of the interplay between chemical and physicochemical processes in such a complex system.Graphical Abstract

In this study, cubic bixbyite FeMnO3 oxide nanoparticles were synthesized via a one-pot co-precipitation method. The effects of calcination temperature on the nanoparticles structural, optical, and morphological properties were investigated by calcining them at 700, 900, and 1100 °C in air for 2 h, which resulted in significant changes in their structural and optical properties. Fourier transform infrared spectroscopy confirmed the presence of Fe–O and Mn–O stretching vibrations and X-ray diffraction analysis showed that the nanoparticles transformed from an amorphous to a crystalline phase upon calcination. Moreover, when the nanoparticles were calcined at higher temperatures, they displayed strong absorption in the visible and near-infrared regions, which resulted in a notable redshift in the optical band gap from 2.41 to 1.53 eV. Photocatalytic experiments demonstrated the nanoparticles excellent degradation capability in removing methylene blue from water under solar light irradiation. Specifically, the nanoparticles calcined at 1100 °C exhibited the highest photocatalytic efficiency with a maximum photo-degradation rate of 91%. Additionally, the nanoparticles displayed good antibacterial activity against Bacillus meurellus, Acetobactor rhizospherensis, Escherichia coli but were less effective against Bacillus subtilis.Graphical abstract

In this report, the new polycrystalline spinel-type chromite Ni0.7Cd0.3Cr2O4 (NCCO) was successfully synthesized by sol-gel process. This sample is characterized by X-Ray diffraction (XRD), optical analysis by DRS spectroscopy and dielectric measurements. The X-ray diffraction (XRD) analysis reveals that the prepared sample is well crystallized in the Fd3̅m space group. Optical results from the reflectance spectrum shows indirect band gap energy that was also evaluated from the reflectance spectra using the Kubelka-Munk function and Marotti’s approach, the Egind is found close to 1.64 eV. The variations of Urbach energy (Eu), the penetration depth (δ), extinction coefficient (K) and refractive index (n) were clearly determined and discussed. The Ac impedance spectroscopy type Agilent model 4294 A was used to examine the dielectric and electrical transport properties over a wide temperature (200 K-400 K) and frequency range (100 Hz to100KHz). The obtained results demonstrate that the electrical conductivity (σ) correlates with the Jonscher power law that indicates a semiconducting behavior and confirm the ′′non-overlapping small polaron tunneling, ′′NSPT′′ model of our sample. The activation energy is estimated to be Ea = 0.529 eV based on the study of continuous conductivity. The behavior of permittivity (ε’,ε”) and the loss coefficient tgδ was attributed to Wagner’s Maxwell theory of interfacial polarization. The imaginary part of the impedance curve (Z′′) shows a dielectric relaxation phenomenon in the present compound. The Nyquist plots show a monotonic decrease in grain resistance (Rg) and grain boundary resistance (Rgb) with increasing temperature. This result confirms that the transport mechanism in the chromite NCCO is governed by the effect of grain boundaries. These analysis prove that our sample may be a good candidate for optoelectronics devices.Graphical Abstract

Aerogel is a solid material with a porous structure created by replacing the liquid component of a gel with gas. It has low density, excellent thermal insulation, high surface area, and is hydrophobic. Aerogel blankets are reinforced, flexible, and ideal for thermal insulation, but drying them using a supercritical method is challenging for large-scale production. Researchers are developing more efficient methods to produce aerogel blankets, which could increase their adoption in various industries. This research aims to design a portable, lightweight, super-insulating aerogel blanket dried under ambient conditions for various applications. Bulk density, mechanical properties, acoustic properties, and thermal conductivity are used to assess the impact of silica concentration on aerogel-enhanced blankets. The adhesion between the aerogel and the blanket’s fiber is influenced by the concentration of silica in the aerogel material, as revealed by scanning electron microscopy. Prepared aerogel blankets have excellent thermal conductivity (0.021 W m−1 K−1) and hydrophobic behavior. Prepared blankets qualify for the fire-proof requirement as per norm ISO2685 at 64 kW/m2 flux for 15 minutes. Aerogel blankets produced under ambient drying approach have properties comparable to those produced through the supercritical drying process. This represents a significant advancement in the commercialization of aerogel blankets.Graphical Abstract

In this work, the Zn1-xNaxO (x = 0, 0.01, 0.03, and 0.05) thin film gas sensors were prepared via the sol-gel spin coating method to study the impact of sodium on structural, morphological, elemental, electrical, and gas sensing applications. Crystal structure (XRD), energy dispersive X-ray analysis (EDX), X-ray photoelectron spectroscopy (XPS), field emission scanning electron microscopy (FESEM), four-probe hall measurement, and NO2 gas sensing properties were investigated to ascertain the elemental composition, morphology, defect density states, working temperature, response/recovery time, stability, selectivity, and repeatability. The 3 wt.%Na:ZnO gas sensor displays a gas-accessible structure with more oxygen vacancies, remarkable stability, and sensitivity towards NO2 gas at an optimum temperature (210 °C). A possible gas-sensing mechanism was also discussed and correlated with structural, elemental, morphological, and electrical properties.Graphical Abstract

Ladder-like polysilsesquioxanes (LPSQs) are characterized by a double-stranded siloxane backbone, whose chemical and structural properties depend on both the synthesis parameters and the nature of the organic side-chains. In the case of ladder-like (methacryloxypropyl) polysilsesquioxanes (LPMASQ), polymer matrices can be produced by exploiting the presence of photocurable methacrylate groups. Consequently, they can be used to prepare functional nanocomposites (NCs), either by blending with organic polymers such as polybutadiene or exploiting the inorganic fillers’ dispersion. Since the properties of LPMASQ-based NCs are strongly related to their structure, the structural changes of polymerized LPMASQ were investigated upon addition of low loadings of TiO2 nanoparticles (up to 3 wt%) by solid state nuclear magnetic resonance and X-ray diffraction. The filler addition leads to the reduction of the polymerization capacity of the LPMASQ organic side-chains. Moreover, a different organization of ladder chains has been highlighted, ascribable to the increase in fully condensed linear ladder units at the expenses of folded chains and defective structures. The methodological approach here adopted can be extended to other composite systems and may help to describe the properties at the filler-matrix interface, offering valuable hints for a better design of these materials.Graphical Abstract

The nitrogen-rich carbon microspheres were prepared by the one-pot hydrothermal synthesis in the presence of resorcinol formaldehyde as the carbon precursor and tetraethylenepentamine (TEPA) as nitrogen precursor as well as the base catalyst, followed by carbonization and activation. Their nitrogen content and microstructure of the nitrogen-rich carbon microspheres could be adjusted by varying the addition of TEPA. The significant enhancement of the microstructure and the nitrogen doping leads to high CO2 adsorption in the activated carbon microspheres. The high nitrogen content of activated sample AMPS-4 was 5.61%, and the large specific surface area and micropore volume were 786.5 m2/g and 0.28 cm3/g, respectively. The activated sample AMCS-4 had the highest CO2 adsorption reaching 5.52 mmol/g and 2.97 mmol/g at 0 and 25 °C, respectively. Compared with EDA-prepared carbon microspheres AMCS-4E, TEPA-prepared carbon microspheres AMCS-4 have stabler chemical adsorption to CO2 due to their higher nitrogen content, which is in corresponds to the higher adsorption heat. The introduction of polyvinylpyrrolidone (PVP) into the system as a stabilizer not only improved the monodispersity of carbon microspheres but also improved the adsorption performance of CO2 by increasing the micropore volume and decreasing the micropore size of the microspheres. The CO2 adsorption of the PVP-assisted prepared sample AMCS-2-P1 reached 4.48 mmol/g and 2.95 mmol/g at 0 °C and 25 °C respectively, which is 0.72 mmol/g and 0.25 mmol/g higher than that of AMCS-2. The carbon microspheres have high CO2 dynamic adsorption capacity, excellent selective adsorption, and good cyclic stability.Graphical Abstract